![molecular formula C15H15ClN4O B5772837 N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide](/img/structure/B5772837.png)
N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide
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Overview
Description
N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide, also known as CCB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of carbonohydrazide and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of enzymes such as tyrosine kinases and phosphodiesterases, which are involved in various cellular processes. It has also been shown to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects, reducing the production of cytokines and chemokines. In addition, this compound has been shown to have neuroprotective effects, protecting against oxidative stress and reducing neuronal damage.
Advantages and Limitations for Lab Experiments
N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and is well tolerated by cells and animals. However, this compound has some limitations as well. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, its effects may vary depending on the cell type and experimental conditions used.
Future Directions
There are several future directions for research on N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide. One area of interest is the development of more potent and selective derivatives of this compound. Another area of interest is the study of this compound in combination with other compounds, such as chemotherapeutic agents, to enhance their efficacy. Finally, the potential clinical applications of this compound should be explored further, particularly in the treatment of cancer and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a promising compound for use in scientific research. Its wide range of biochemical and physiological effects make it a valuable tool for studying various biological processes. While there are still many unanswered questions about the mechanism of action of this compound, its potential applications in cancer, inflammation, and neurodegenerative diseases make it an area of great interest for future research.
Synthesis Methods
The synthesis of N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide involves the reaction of 2-chlorobenzaldehyde with carbonohydrazide in the presence of a catalyst. The resulting product is then treated with benzyl bromide to form this compound. This method has been shown to be effective in producing high yields of pure this compound.
Scientific Research Applications
N''-{4-[(2-chlorobenzyl)oxy]benzylidene}carbonohydrazonic diamide has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. This compound has been used in studies of cancer, inflammation, and neurodegenerative diseases, among others.
Properties
IUPAC Name |
2-[(E)-[4-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]guanidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O/c16-14-4-2-1-3-12(14)10-21-13-7-5-11(6-8-13)9-19-20-15(17)18/h1-9H,10H2,(H4,17,18,20)/b19-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABHCKRUQSBLDMN-DJKKODMXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=CC=C(C=C2)C=NN=C(N)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)COC2=CC=C(C=C2)/C=N/N=C(N)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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